Cas no 105743-53-1 (H-a-Me-Leu-OH)

• Product Name: H-a-Me-Leu-OH
• CAS No: 105743-53-1
• MF: C₇H₁₅NO₂
• MW: 145.199502229691
• MDL: MFCD01716279
• CID: 137851
• Update Time: 2025-11-02

H-a-Me-Leu-OH Chemical and Physical Properties

Names and Identifiers

• L-Leucine, 2-methyl-
• (S)-alpha-Methylleucine
• (S)-Α-METHYLLEUCINE
• H-alpha-me-leu-oh
• H-alpha-Me-L-Leu-OH
• H-α-Me-Leu-OH
• L-ALPHA-METHYLLEUCINE
• (2S)-2-amino-2,4-dimethylpentanoic acid
• H-a-Me-Leu-OH

• MDL： MFCD01716279
• Inchi： 1S/C7H15NO2/c1-5(2)4-7(3,8)6(9)10/h5H,4,8H2,1-3H3,(H,9,10)/t7-/m0/s1
• InChI Key： ARSWQPLPYROOBG-ZETCQYMHSA-N
• SMILES： OC([C@](C)(CC(C)C)N)=O

Computed Properties

• Exact Mass: 145.11000
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 3

Experimental Properties

• PSA: 63.32000
• LogP: 1.53480

H-a-Me-Leu-OH Security Information

• WGK Germany：3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on H-a-Me-Leu-OH

Exploring H-a-Me-Leu-OH (CAS No. 105743-53-1): Properties, Applications, and Industry Insights

H-a-Me-Leu-OH (CAS No. 105743-53-1), a modified amino acid derivative, has garnered significant attention in pharmaceutical and biochemical research. This compound, also known as N-alpha-Methyl-L-leucine, plays a crucial role in peptide synthesis and drug development. Its unique structural properties make it a valuable building block for creating novel therapeutic agents and studying protein interactions.

The growing demand for peptide-based therapeutics has propelled interest in specialized amino acids like H-a-Me-Leu-OH. Researchers are particularly interested in how N-methylated amino acids can enhance peptide stability and bioavailability - key challenges in modern drug development. This aligns with current industry trends focusing on improved drug delivery systems and metabolically stable compounds.

From a chemical perspective, H-a-Me-Leu-OH (CAS No. 105743-53-1) demonstrates several noteworthy characteristics. The N-alpha-methyl modification confers increased resistance to enzymatic degradation while maintaining compatibility with standard solid-phase peptide synthesis protocols. These properties answer frequent search queries about stable amino acid derivatives and modified peptide building blocks that appear in scientific literature and patent applications.

The applications of H-a-Me-Leu-OH extend across multiple research domains. In medicinal chemistry, it serves as a key component in developing peptide-based inhibitors and receptor-targeting compounds. The compound's ability to influence peptide conformation makes it valuable for studying protein-protein interactions, a hot topic in current drug discovery research. These applications directly address common search terms like amino acids for drug design and peptide modification techniques.

Market analysis reveals increasing procurement of H-a-Me-Leu-OH by pharmaceutical research facilities and biotechnology companies. The compound's role in developing next-generation therapeutics positions it as a strategically important material. This market trend correlates with growing online searches for specialty amino acid suppliers and custom peptide synthesis services.

Quality considerations for H-a-Me-Leu-OH (CAS No. 105743-53-1) focus on purity standards and analytical characterization. Reputable suppliers typically provide comprehensive HPLC analysis data and mass spectrometry verification, addressing researchers' frequent concerns about amino acid quality control. These quality parameters are crucial for applications requiring high-precision peptide synthesis.

The synthesis and handling of H-a-Me-Leu-OH require specialized knowledge in amino acid chemistry. Researchers often search for information about storage conditions and solubility properties of such modified amino acids. Proper handling ensures optimal performance in peptide coupling reactions and maintains the compound's stability during long-term storage.

Future research directions for N-alpha-Methyl-L-leucine include exploring its potential in peptidomimetic drug design and bioconjugation chemistry. These emerging applications respond to the scientific community's growing interest in advanced drug modalities and targeted therapies. The compound's versatility makes it relevant to current investigations into personalized medicine approaches.

For researchers sourcing H-a-Me-Leu-OH, understanding the compound's structure-activity relationships is essential. The methyl group at the alpha position influences both the steric properties and electronic characteristics of resulting peptides. This information addresses common technical queries about amino acid modifications and their biological impacts in scientific databases.

The regulatory status of H-a-Me-Leu-OH (CAS No. 105743-53-1) as a research chemical means it's primarily used in laboratory settings. This distinction responds to frequent searches about amino acid regulations and research compound classifications. Proper documentation and material safety data are essential considerations for researchers working with this compound.

In conclusion, H-a-Me-Leu-OH represents an important tool in modern biochemical research and pharmaceutical development. Its unique properties address current challenges in peptide therapeutics while offering opportunities for innovative drug design strategies. As research continues to explore modified amino acids, compounds like N-alpha-Methyl-L-leucine will remain at the forefront of scientific innovation.